2-Chloro-5-methylbenzonitrile
Overview
Description
2-Chloro-5-methylbenzonitrile is a chemical compound with the molecular formula C8H6ClN . It has a molecular weight of 151.59 . It is typically available in powder form .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string CC1=CC=C(Cl)C(C#N)=C1
. This indicates that the molecule consists of a benzene ring with a chlorine atom and a methyl group attached to it, along with a cyano group .
Physical And Chemical Properties Analysis
This compound is a powder with a molecular weight of 151.59 . It has a density of 1.2±0.1 g/cm3, a boiling point of 229.0±20.0 °C at 760 mmHg, and a flash point of 88.9±16.8 °C . It has a molar refractivity of 40.8±0.4 cm3, and a molar volume of 127.4±5.0 cm3 .
Scientific Research Applications
Improved Synthesis Methods
- Improved Synthesis of Derivatives: A new synthesis method for 1-chloro-6-methoxy-isoquinolin-3-ol and its derivatives has been developed. This method, which involves carboxylation and subsequent conversion of similar compounds, is more efficient and less hazardous than previous methods (Zheng et al., 2009).
Nucleophilic Fluorination Studies
- Microwave-Induced Nucleophilic Fluorination: Research on meta-halo-3-methylbenzonitrile derivatives, including chloro-precursors, has shown significant reactivity towards aromatic nucleophilic substitution. This study is crucial for understanding the reactivity of similar compounds in fluorination processes (Guo et al., 2008).
Geometrical Structure and Spectroscopic Analysis
- Structural and Spectroscopic Studies: Detailed studies on the geometric structure, vibrational spectra, and NLO properties of similar compounds like 5-fluoro-2-methylbenzonitrile provide insights into the physical and chemical characteristics of 2-chloro-5-methylbenzonitrile (Ajaypraveenkumar et al., 2017).
Thermochemical Properties
- Benchmark Thermochemistry Studies: Gas-phase enthalpies and vaporization enthalpies of methylbenzonitriles, including similar compounds, have been analyzed. This research is essential for understanding the thermochemical properties of this compound (Zaitseva et al., 2015).
Optical and Spectroscopic Properties
- Optical Properties Analysis: Studies on similar compounds, such as 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile, have delved into the structural features, optical properties, and spectroscopic analysis, providing valuable information on the optical properties of this compound (Jukić et al., 2010).
Vibrational Spectra and Thermodynamics
- Vibrational and Thermodynamic Studies: Research on 2-chloro-5-nitrobenzonitrile provides insights into vibrational spectra and thermodynamics, which can be extrapolated to understand similar compounds like this compound (Rastogi et al., 2009).
Safety and Hazards
The safety data sheet for 2-Chloro-5-methylbenzonitrile indicates that it is a flammable liquid and vapor . Precautionary measures include keeping away from heat, sparks, open flames, and hot surfaces, and avoiding smoking. It is recommended to wear protective gloves, eye protection, and face protection when handling this compound .
properties
IUPAC Name |
2-chloro-5-methylbenzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClN/c1-6-2-3-8(9)7(4-6)5-10/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTIPZBJOLLKLTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)Cl)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20502470 | |
Record name | 2-Chloro-5-methylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20502470 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4387-32-0 | |
Record name | 2-Chloro-5-methylbenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4387-32-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-5-methylbenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20502470 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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